Cas no 1806257-49-7 (Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806257-49-7
• MF: C₁₂H₁₄F₃NO₄
• MW: 293.239074230194
• CID: 4840028
• Update Time: 2025-11-06

Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H14F3NO4/c1-4-19-9(17)5-8-11(18-3)10(7(2)6-16-8)20-12(13,14)15/h6H,4-5H2,1-3H3
• InChI Key： NDJUJGVACKTTRM-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CN=C(CC(=O)OCC)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No: 1806257-49-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of methoxy, methyl, and trifluoromethoxy groups in its structure enhances its reactivity and potential utility in various synthetic pathways.

The molecular formula of Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate is C₁₂H₁₄F₃NO₄, with a molecular weight of 293.24 g/mol. Its structural features make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for novel small-molecule therapeutics in the pharmaceutical industry.

One of the key reasons for the growing interest in Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate is its versatility in organic synthesis. The compound can undergo various reactions, including nucleophilic substitutions, reductions, and cross-coupling reactions, making it a useful tool for chemists. Its trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are known for their enhanced stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in medicinal chemistry. Compounds like Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate are often explored for their potential to target specific enzymes or receptors. For instance, they are being investigated for use in central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies. These applications align with current trends in healthcare, where there is a strong focus on developing treatments for chronic and infectious diseases.

Another area where Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate shows promise is in agrochemical research. The compound's structural motifs are similar to those found in pesticides and herbicides, making it a candidate for developing new crop protection agents. With the global push toward sustainable agriculture, researchers are keen on discovering eco-friendly alternatives to traditional agrochemicals, and this compound could play a role in that effort.

The synthesis of Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate typically involves multi-step reactions, starting from readily available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods are part of the broader trend toward green chemistry, which emphasizes reducing waste and energy consumption in chemical processes.

From a commercial perspective, Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on market demand and the complexity of its synthesis. Researchers looking to purchase this compound should verify its purity and storage conditions, as these factors can significantly impact experimental outcomes.

In conclusion, Ethyl 3-methoxy-5-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No: 1806257-49-7) is a compound of growing importance in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. As the demand for innovative chemical entities continues to rise, this compound is likely to remain a focal point in drug discovery and material science.